One step urea assisted synthesis of polycrystalline Eu3+ doped KYP2O7 – luminescence and emission thermal quenching properties
New Journal of Chemistry Pub Date: 2013-11-29 DOI: 10.1039/C3NJ01168B
Abstract
KYP2O7 powders doped with Eu3+ were obtained for the first time by a one-step urea-assisted combustion method. Detailed structural properties were characterized by X-ray diffraction (XRD), Raman spectroscopy, scanning electron microscopy (SEM) and X-ray fluorescence (EDX). Spectroscopic properties like excitation, emission and luminescence kinetics were investigated in the temperature range of 30–550 °C. The KYP2O7 doped with Eu3+ phosphor has a broad and intense absorption band centered at 213 nm, an absolute quantum yield of up to 62% and a luminescence quenching temperature of T0.5 = 400 °C. The thermal behavior analysis of the luminescence shows that non-radiative internal losses are the main mechanism responsible for quenching of the luminescence.
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Journal Name：New Journal of Chemistry
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